Cas no 63589-17-3 (2-Benzothiazolamine, 6-methoxy-)
63589-17-3 structure
Product Name:2-Benzothiazolamine, 6-methoxy-
CAS No:63589-17-3
MF:C14H9Cl5O2
MW:386.485059499741
CID:511422
Update Time:2026-04-29
2-Benzothiazolamine, 6-methoxy- Chemical and Physical Properties
Names and Identifiers
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- 2-Benzothiazolamine, 6-methoxy-
- 6-methoxy-1,3-benzothiazol-2-amine,sulfuric acid
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Computed Properties
- Exact Mass: 180.03584
- Monoisotopic Mass: 180.035734
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 76.4
Experimental Properties
- Boiling Point: 347.5°Cat760mmHg
- Flash Point: 163.9°C
- PSA: 48.14
2-Benzothiazolamine, 6-methoxy- Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
63589-17-3 (2-Benzothiazolamine, 6-methoxy-) Related Products
- 7471-03-6(2-Amino-4-hydroxybenzothiazole)
- 26278-79-5(2-Amino-6-hydroxybenzothiazole)
- 54346-87-1(5-Methoxybenzo[d]thiazol-2-amine)
- 1747-60-0(6-methoxy-1,3-benzothiazol-2-amine)
- 5464-79-9(2-Amino-4-methoxybenzothiazole)
- 94-45-1(6-ethoxy-1,3-benzothiazol-2-amine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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